Cas no 4245-37-8 (vinyl methacrylate)

• Product Name: vinyl methacrylate
• CAS No: 4245-37-8
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD00059329
• CID: 84970
• PubChem ID: 87572727
• Update Time: 2025-05-20

vinyl methacrylate Chemical and Physical Properties

Names and Identifiers

• vinyl methacrylate
• Vinyl methacrylate, (Methacrylic acid vinyl ester)
• Methacrylic acid vinyl ester
• Vinyl Methacrylate (stabilized with MEHQ)
• ethenyl 2-methylprop-2-enoate
• Methacrylic Acid Vinyl Ester (stabilized with MEHQ)
• Vinyl methacrylate, 98%
• NSC-32618
• 2-Propenoic acid, 2-methyl-, ethenyl ester
• Vinyl 2-methylacrylate #
• 2-Methyl-2-propenoic acid, ethenyl ester
• BS-23882
• MFCD00059329
• Methacrylic acid, vinyl ester
• InChI=1/C6H8O2/c1-4-8-6(7)5(2)3/h4H,1-2H2,3H3
• NSC32618
• 4245-37-8
• UNII-9H39GJ9HB2
• FFYWKOUKJFCBAM-UHFFFAOYSA-
• SCHEMBL35971
• NSC 32618
• DTXSID9063376
• Q65226026
• FT-0628277
• AKOS015916137
• 25719-55-5
• M0720
• VINYLMETHACRYLATE
• EINECS 224-205-1
• NS00031184
• 9H39GJ9HB2
• EN300-7413997
• Vinyl Methacrylate, (stabilized with MEHQ)

• MDL： MFCD00059329
• Inchi： 1S/C6H8O2/c1-4-8-6(7)5(2)3/h4H,1-2H2,3H3
• InChI Key： FFYWKOUKJFCBAM-UHFFFAOYSA-N
• SMILES： O(C=C)C(C(=C)C)=O
• BRN： 1743336

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.933 g/mL at 25 °C(lit.)
• Boiling Point: 112°C(lit.)
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Refractive Index: n20/D 1.436(lit.)
• PSA: 26.30000
• LogP: 1.24920
• Solubility: Uncertain

vinyl methacrylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S26-S28
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Safety Term：S16;S26;S28
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on vinyl methacrylate

Vinyl Methacrylate (CAS No. 4245-37-8): An Overview of Properties, Applications, and Recent Research Advances

Vinyl methacrylate (VMA), with the chemical formula C₅H₈O₂, is a versatile monomer widely used in the polymer industry. It is a clear, colorless liquid with a characteristic odor and is known for its excellent reactivity and stability. The compound is primarily used in the synthesis of various polymers and copolymers, which find applications in coatings, adhesives, and other industrial products.

The CAS number of vinyl methacrylate is 4245-37-8, which is a unique identifier assigned by the Chemical Abstracts Service to ensure precise identification and tracking of the compound in scientific literature and databases. This identifier is crucial for researchers and industry professionals to access accurate and reliable information about the chemical properties, safety data, and regulatory compliance of vinyl methacrylate.

Vinyl methacrylate is characterized by its high reactivity due to the presence of both a vinyl group and an ester group. The vinyl group allows for easy polymerization through free radical mechanisms, while the ester group imparts additional functionality to the resulting polymers. This dual reactivity makes VMA an ideal monomer for creating copolymers with a wide range of properties, such as improved mechanical strength, thermal stability, and chemical resistance.

In recent years, significant research has been conducted to explore new applications and improve the performance of vinyl methacrylate-based materials. One notable area of research involves the development of advanced coatings with enhanced durability and environmental resistance. For example, a study published in the Journal of Applied Polymer Science (2021) investigated the use of VMA copolymers in waterborne coatings, demonstrating improved adhesion and corrosion resistance compared to traditional formulations.

Another emerging application of vinyl methacrylate is in the field of biodegradable materials. Researchers at the University of California, Berkeley, have developed biodegradable copolymers using VMA as a key monomer. These copolymers exhibit excellent biocompatibility and degradation rates, making them suitable for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The environmental impact of vinyl methacrylate has also been a focus of recent studies. A comprehensive review published in Environmental Science & Technology (2020) evaluated the life cycle assessment (LCA) of VMA production and use. The study highlighted the importance of sustainable manufacturing practices to minimize environmental footprints and reduce greenhouse gas emissions associated with VMA production.

Safety considerations are paramount when handling vinyl methacrylate. The compound is classified as a flammable liquid and can pose inhalation risks if not properly managed. Therefore, strict adherence to safety protocols and guidelines is essential during storage, transportation, and use. The Material Safety Data Sheet (MSDS) provides detailed information on handling procedures, personal protective equipment (PPE), and emergency response measures.

In conclusion, vinyl methacrylate (CAS No. 4245-37-8) remains a critical component in the polymer industry due to its unique chemical properties and wide range of applications. Ongoing research continues to expand its potential uses in advanced materials, coatings, and biomedical applications. As new technologies emerge, VMA is expected to play an increasingly important role in driving innovation and sustainability in various industrial sectors.